Cas no 2680692-74-2 (5-iodo-3-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid)

• Product Name: 5-iodo-3-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid
• CAS No: 2680692-74-2
• MF: C₉H₈INO₄S
• MW: 353.133593559265
• CID: 5621375
• PubChem ID: 165943027
• Update Time: 2025-08-04

5-iodo-3-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680692-74-2
• 5-iodo-3-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-2-carboxylic acid
• EN300-28298837
• 5-iodo-3-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid

• Inchi： 1S/C9H8INO4S/c1-2-3-15-9(14)11-5-4-6(10)16-7(5)8(12)13/h2,4H,1,3H2,(H,11,14)(H,12,13)
• InChI Key： ODOCLMDDNVFNHD-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=O)O)S1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 352.92188g/mol
• Monoisotopic Mass: 352.92188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 104Ų

Additional information on 5-iodo-3-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid

Introduction to 5-iodo-3-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid (CAS No. 2680692-74-2)

5-iodo-3-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid, identified by its CAS number 2680692-74-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiophene derivatives, which are well-documented for their diverse biological activities and potential applications in drug development. The presence of an iodine atom at the 5-position and a complex amide-like moiety at the 3-position makes this molecule particularly intriguing for synthetic chemists and biologists alike.

The structural features of 5-iodo-3-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid contribute to its unique reactivity and utility in various chemical transformations. The iodine substituent, for instance, serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of more complex molecular architectures. Additionally, the amide-like group at the 3-position introduces a polar functionality that can interact with biological targets, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on thiophene-based compounds due to their demonstrated efficacy in treating a range of diseases, including cancer, infectious disorders, and inflammatory conditions. The compound 5-iodo-3-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid (CAS No. 2680692-74-2) is no exception. Its molecular structure suggests potential applications in the synthesis of kinase inhibitors, which are critical in oncology research. Specifically, the thiophene core is known to mimic natural biomolecules, allowing for precise targeting of disease-causing enzymes.

One of the most compelling aspects of this compound is its role as a building block in the development of small-molecule drugs. The combination of an iodine atom and an amide linkage provides chemists with multiple pathways for functionalization, enabling the creation of derivatives with tailored properties. For example, researchers have explored its use in generating protease inhibitors, which are essential in managing conditions such as HIV/AIDS and hepatitis C. The ability to modify both the iodine and amide functionalities allows for fine-tuning of binding affinity and selectivity against specific biological targets.

Recent advancements in computational chemistry have further enhanced the utility of 5-iodo-3-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid (CAS No. 2680692-74-2). Molecular modeling studies have revealed that its structure can be optimized to improve solubility and bioavailability, two critical factors for drug candidates. By leveraging virtual screening techniques, researchers can predict how modifications to this compound will affect its pharmacokinetic profile, thereby accelerating the drug discovery process.

The pharmaceutical industry has also shown interest in thiophene derivatives due to their ability to modulate neurotransmitter systems. For instance, certain thiophenes have been investigated for their potential as antipsychotics or antidepressants. While 5-iodo-3-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid (CAS No. 2680692-74-2) has not yet been tested in these contexts, its structural motif suggests that it could serve as a precursor for developing novel neuromodulators.

Synthetic methodologies have been refined to facilitate access to this compound on both laboratory and industrial scales. Transition-metal-catalyzed reactions play a pivotal role here, particularly palladium-catalyzed cross-coupling reactions that utilize the iodine atom as a coupling partner. These reactions are highly efficient and produce minimal byproducts, making them ideal for large-scale production.

The versatility of 5-iodo-3-{(prop-2-en-oxy)carbonylamino}thiophene - 2-carboxylic acid (CAS No. 268069274 - 02) extends beyond pharmaceutical applications; it has also been explored in materials science. Thiophene derivatives are known for their semiconducting properties, and modifications to this structure could lead to new organic electronic materials with improved performance characteristics.

In conclusion,5 - iodo - 3 - { ( prop - - en - 1 - yloxy ) carbonyl amine } thiophene - - carboxylic acid ( CAS no .26806927402 ) represents a promising compound with multifaceted applications across chemistry , biology , and medicine . Its unique structural features , coupled with recent advances in synthetic and computational chemistry , position it as a valuable tool for researchers seeking to develop innovative therapeutics or advanced materials . As further studies continue , it is likely that new applications will emerge , solidifying its importance in scientific endeavors.